2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride
Overview
Description
2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride, also known as CPDD, is a synthetic compound that has been extensively studied for its potential pharmacological applications. CPDD has been found to exhibit a wide range of biochemical and physiological effects, which make it a promising candidate for the development of new drugs.
Scientific Research Applications
Pharmacokinetic Modeling
FTY720 (2-amino-2 [2- (-4-octylphenyl)ethyl]propane-1,3-diol hydrochloride), a compound similar to 2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride, is used in physiologically based pharmacokinetic modeling . This model predicts the concentration of FTY720 in various organs of the body .
Multiple Sclerosis Research
FTY720 is being developed for the treatment of multiple sclerosis , a chronic disease that affects the central nervous system . This suggests that 2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride could potentially be used in similar research applications.
Organ Transplant Rejection Prevention
FTY720 is also being developed for the prevention of solid organ transplant rejection . This indicates that 2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride could be used in similar applications to prevent the body from rejecting a transplanted organ.
Chemical Synthesis
(1 R,2 R)- (-)-2-Amino-1- (4-nitrophenyl)-1,3-propanediol, a compound similar to 2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride, is used in the preparation of other chemical compounds via N, N -dimethylation . This suggests that 2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride could be used in similar chemical synthesis processes.
Biochemical Assays
2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride is described as a versatile chemical compound extensively used in scientific research. Its unique properties make it an ideal candidate for various applications, including biochemical assays .
Pharmaceutical Development
The unique properties of 2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride also make it suitable for pharmaceutical development . It could potentially be used in the development of new drugs or therapies.
Mechanism of Action
Target of Action
A structurally similar compound, fty720 (2-amino-2 [2- (-4-octylphenyl)ethyl]propane-1,3-diol hydrochloride), is known to act as a sphingosine-1-phosphate receptor agonist . This suggests that 2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride may also interact with similar targets.
Mode of Action
If it shares a similar mechanism with fty720, it may act as an agonist at sphingosine-1-phosphate receptors, leading to changes in cellular signaling .
Biochemical Pathways
Sphingosine-1-phosphate receptors, which may be a target of this compound, are involved in a variety of cellular processes, including cell growth, survival, and migration .
Pharmacokinetics
A physiologically based pharmacokinetic model was developed for fty720 to predict its concentration in various organs of the body , suggesting that similar studies could be conducted for 2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride.
Result of Action
Activation of sphingosine-1-phosphate receptors can lead to a variety of cellular responses, including changes in cell growth, survival, and migration .
properties
IUPAC Name |
2-amino-1-(4-chlorophenyl)propane-1,3-diol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO2.ClH/c10-7-3-1-6(2-4-7)9(13)8(11)5-12;/h1-4,8-9,12-13H,5,11H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYUVPJRAXNFRLC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(CO)N)O)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(4-chlorophenyl)propane-1,3-diol hydrochloride | |
CAS RN |
2044714-54-5 |
Source
|
| Record name | 1,3-Propanediol, 2-amino-1-(4-chlorophenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2044714-54-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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